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Compound of Interest

Compound Name: FLDP-8

Cat. No.: B15561916 Get Quote

Application Notes and Protocols for FLDP-8
For Researchers, Scientists, and Drug Development
Professionals
Introduction

FLDP-8, a synthetic curcuminoid analogue featuring a piperidone structure, has emerged as a

compound of interest in oncological research. Identified as 4-Peperidinone, 3,5-bis[(4-hydroxy-

3-methoxyphenyl) methylene]-1-Methyl(3E,5E), it demonstrates significant anti-proliferative and

anti-migratory effects in various cancer cell lines. These application notes provide detailed

protocols for the preparation and storage of FLDP-8 stock solutions, ensuring consistency and

accuracy in experimental settings.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of FLDP-8 is essential for

its proper handling and use in research.
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Property Value Source/Method

Chemical Name

4-Peperidinone, 3,5-bis[(4-

hydroxy-3-methoxyphenyl)

methylene]-1-Methyl(3E,5E)

[1]

Molecular Formula C23H25NO5 Calculated

Molecular Weight 395.45 g/mol Calculated

Appearance
Yellowish solid (typical for

curcuminoids)
Inferred

Solubility

Poorly soluble in water.

Soluble in organic solvents

such as Dimethyl Sulfoxide

(DMSO) and Ethanol.

Inferred from curcuminoid

properties[2]

Mechanism of Action

FLDP-8 exerts its anti-cancer effects through a multi-faceted mechanism. It induces

intracellular reactive oxygen species (ROS), leading to oxidative stress and subsequent DNA

damage. This cellular stress triggers a cell cycle arrest in the S-phase and ultimately leads to

apoptosis (programmed cell death).[1]
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(Oxidative Stress) DNA Damage S-Phase Cell
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Calculate Mass of FLDP-8
(9.89 mg for 1 mL of 25 mM)

Weigh FLDP-8 Powder

Dissolve in Anhydrous DMSO
(1 mL)

Vortex until Dissolved

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
(Protected from Light)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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